Cas no 2227743-74-8 ((1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol
• CAS No: 2227743-74-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5966982
• PubChem ID: 93274403
• Update Time: 2025-06-12

(1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol
• EN300-1736327
• 2227743-74-8

• Inchi： 1S/C13H15NO2/c1-16-12-7-6-9-4-2-3-5-10(9)13(12)11(15)8-14/h2-7,11,15H,8,14H2,1H3/t11-/m1/s1
• InChI Key： QWSPPDURIQBKGD-LLVKDONJSA-N
• SMILES： O[C@H](CN)C1C(=CC=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol (CAS No. 2227743-74-8)

(1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol, with the CAS number 2227743-74-8, is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a naphthalene core substituted with a methoxy group and an amino alcohol side chain, making it a versatile intermediate in the synthesis of bioactive molecules. Its unique structure and stereochemistry contribute to its potential applications in drug discovery and development.

The growing interest in chiral building blocks and naphthalene derivatives has positioned this compound as a subject of extensive study. Researchers are particularly intrigued by its potential role in designing enzyme inhibitors and receptor modulators, which are critical in treating various diseases. The compound's stereospecificity is also a key factor in its utility, as it can influence the efficacy and safety of resulting pharmaceutical agents.

In recent years, the demand for high-purity chiral compounds has surged, driven by advancements in asymmetric synthesis and green chemistry. (1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol aligns with these trends, offering a sustainable and efficient option for researchers. Its synthesis often involves catalytic enantioselective methods, which minimize waste and reduce environmental impact—a priority in modern chemical manufacturing.

Another area of interest is the compound's potential in neurological research. Given the rising prevalence of neurodegenerative disorders, scientists are exploring its derivatives for their ability to interact with neurotransmitter systems. This aligns with broader industry trends, where central nervous system (CNS) therapeutics are a hot topic in both academic and commercial research.

From a technical standpoint, the compound's physicochemical properties, such as solubility and stability, are critical for its application in drug formulations. Studies have shown that its methoxy group enhances lipophilicity, which can improve membrane permeability—a desirable trait for bioactive molecules. These characteristics make it a valuable candidate for further optimization in medicinal chemistry.

For those searching for CAS 2227743-74-8 suppliers or (1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol synthesis methods, it's important to note that the compound is typically available through specialized chemical vendors and custom synthesis providers. Quality control, including HPLC purity analysis and chiral HPLC verification, is essential to ensure its suitability for research purposes.

In summary, (1S)-2-amino-1-(2-methoxynaphthalen-1-yl)ethan-1-ol (CAS No. 2227743-74-8) represents a promising tool in modern chemistry and pharmacology. Its applications span from drug development to neurological studies, reflecting the compound's adaptability and relevance in addressing contemporary scientific challenges. As research continues to uncover its full potential, this compound is likely to remain a focal point in innovative therapeutic strategies.